3-Fluoro-4-(2-isopropyl-5-methylphenoxy)aniline

• IUPAC Name: 3-fluoro-4-(5-methyl-2-propan-2-ylphenoxy)aniline
• InChI: InChI=1S/C16H18FNO/c1-10(2)13-6-4-11(3)8-16(13)19-15-7-5-12(18)9-14(15)17/h4-10H,18H2,1-3H3
• InChI Key: QJYSLQQNBLBMNK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(C)C)OC2=C(C=C(C=C2)N)F
• Molecular Formula: C16H18FNO
• DSSTOX Substance ID: DTXSID001196327
• Molecular Weight: 259.32 g/mol
• CAS RN: 946699-16-7

Description

3-Fluoro-4-(2-isopropyl-5-methylphenoxy)aniline (3F4IPMPA) is an important organic compound that has a wide range of applications in scientific research. It is a fluorinated aniline derivative that has been used in various studies related to biochemistry, physiology, and pharmacology. It is a useful reagent for the synthesis of other compounds and has been used in the development of new drugs.

Scientific Research Applications

Synthesis and Chemical Properties

• The compound has been used in the synthesis of various fluorine-containing compounds. For instance, N-(Fluoro-3-methoxyacryloyl)anilines, which include similar structures, can be prepared by condensation between lithium anilides and methyl 2-fluoro-3-methoxy-2-propenoate. Such processes are crucial in developing various fluorine-containing organic compounds (Mävers & Schlosser, 1996).

Applications in Medicinal Chemistry

• The compound plays a significant role in the development of kinase inhibitors, as seen in docking and quantitative structure–activity relationship studies for similar compounds. These studies help analyze molecular features contributing to high inhibitory activity, essential for drug discovery (Caballero et al., 2011).

Potential in Material Science

• Research involving similar fluoro-aniline compounds has led to the synthesis and characterization of materials with potential applications in material science. For example, the study of Cu(II) and Pd(II) complexes with F, CF3 bearing 3,5-di-tert-butylsalicylaldimines, which includes understanding their structural, redox-reactivity, and other properties, can contribute to the development of new materials (Kasumov et al., 2016).

Industrial Synthesis

• It is also utilized in industrial synthesis processes. For example, a practical synthesis of 3-chloro-4-(3-fluorobenzyloxy) aniline, which shares a similar structure, demonstrates the feasibility of synthesizing such compounds on an industrial scale (Qingwen, 2011).

Potential in Radioprotection

• Substituted anilines, including fluoro-aniline derivatives, have been evaluated for radioprotective activity, suggesting potential applications in radiation protection (Blickenstaff et al., 1994).

Catalytic Applications

• Studies on the catalytic oxidation of phenolic and aniline compounds using Fe3O4 nanoparticles, including fluoro-aniline derivatives, highlight the compound's potential application in catalysis and environmental remediation (Zhang et al., 2009).